(S)-Ethyl 1-(3,3-dimethyl-2-oxopentanoyl)piperidine-2-carboxylate
Cat. No. B600077
M. Wt: 283.368
InChI Key: CAXFSIWSCHLEMR-NSHDSACASA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07056935B2
Procedure details
A mixture of ethyl 1-(1,2-dioxo-3,3-dimethylpentyl)-2-piperidinecarboxylate (0.69 g; 2.43 mmol), 1 N LiOH (5 mL), and methanol (20 mL) was stirred at 0° C. for 30 min and at room temperature overnight. The mixture was acidified to pH 1 with 1 N HCl, diluted with water, and extracted into 50 mL of methylene chloride. The organic extract was washed with brine and concentrated to deliver 0.61 g (98%) of snow-white solid which did not require further purification.
Quantity
0.69 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[O:1]=[C:2]([N:10]1[CH2:15][CH2:14][CH2:13][CH2:12][CH:11]1[C:16]([O:18]CC)=[O:17])[C:3](=[O:9])[C:4]([CH3:8])([CH3:7])[CH2:5][CH3:6].[Li+].[OH-].CO.Cl>O>[O:1]=[C:2]([N:10]1[CH2:15][CH2:14][CH2:13][CH2:12][CH:11]1[C:16]([OH:18])=[O:17])[C:3](=[O:9])[C:4]([CH3:7])([CH3:8])[CH2:5][CH3:6] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0.69 g
|
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Type
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reactant
|
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Smiles
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O=C(C(C(CC)(C)C)=O)N1C(CCCC1)C(=O)OCC
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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[Li+].[OH-]
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Name
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Quantity
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20 mL
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Type
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reactant
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at 0° C. for 30 min and at room temperature overnight
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted into 50 mL of methylene chloride
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EXTRACTION
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Type
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EXTRACTION
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Details
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The organic extract
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WASH
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Type
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WASH
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|
Details
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was washed with brine
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purification
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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Smiles
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O=C(C(C(CC)(C)C)=O)N1C(CCCC1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
